Cas no 1094533-93-3 (2-(((5-Amino-1,3,4-thiadiazol-2-yl)thio)methyl)-5-hydroxy-4H-pyran-4-one)

• Product Name: 2-(((5-Amino-1,3,4-thiadiazol-2-yl)thio)methyl)-5-hydroxy-4H-pyran-4-one
• CAS No: 1094533-93-3
• MF: C₈H₇N₃O₃S₂
• MW: 257.289478540421
• CID: 4772581
• Update Time: 2025-10-28

2-(((5-Amino-1,3,4-thiadiazol-2-yl)thio)methyl)-5-hydroxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(((5-amino-1,3,4-thiadiazol-2-yl)thio)methyl)-5-hydroxy-4H-pyran-4-one
• 2-(((5-Amino-1,3,4-thiadiazol-2-yl)thio)methyl)-5-hydroxy-4H-pyran-4-one

• Inchi： 1S/C8H7N3O3S2/c9-7-10-11-8(16-7)15-3-4-1-5(12)6(13)2-14-4/h1-2,13H,3H2,(H2,9,10)
• InChI Key： GSFVRTJHXOFVDA-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC1=CC(C(=CO1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 0.4
• Topological Polar Surface Area: 152

Additional information on 2-(((5-Amino-1,3,4-thiadiazol-2-yl)thio)methyl)-5-hydroxy-4H-pyran-4-one

Compound CAS No. 1094533-93-3: 2-(((5-Amino-1,3,4-thiadiazol-2-yl)thio)methyl)-5-hydroxy-4H-pyran-4-one

The compound with CAS No. 1094533-93-3, named 2-(((5-Amino-1,3,4-thiadiazol-2-yl)thio)methyl)-5-hydroxy-4H-pyran-4-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiadiazole ring system with a pyranone moiety, connected via a thioether linkage. The presence of the amino group on the thiadiazole ring adds to its functional diversity, making it a versatile molecule for further research and development.

Recent studies have highlighted the importance of thiadiazole-containing compounds in medicinal chemistry due to their potential as antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. The integration of the pyranone ring in this compound further enhances its bioavailability and pharmacokinetic properties. Researchers have reported that such hybrid molecules exhibit improved stability and reduced toxicity compared to their individual components, making them promising candidates for drug delivery systems.

The synthesis of this compound involves a multi-step process that includes the formation of the thiadiazole ring followed by the introduction of the thioether group and the hydroxy-pyranone moiety. Advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions have been employed to optimize the yield and purity of the compound. These methods not only reduce reaction times but also minimize the use of hazardous reagents, aligning with green chemistry principles.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its hydroxyl group contributes to its ability to form hydrogen bonds, which is crucial for its interactions in biological systems. Spectroscopic analyses, including IR and NMR, have confirmed the structural integrity of the molecule, providing valuable insights into its electronic environment and stereochemistry.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound using molecular docking studies. These studies suggest that the molecule has potential binding affinity towards key biological targets such as serine proteases and kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders. Furthermore, in vitro assays have demonstrated moderate inhibitory activity against these targets, paving the way for further preclinical evaluations.

The integration of thiadiazole and pyranone moieties in this compound also opens up possibilities for its use in agrochemicals. Preliminary experiments indicate that it may act as an effective fungicide or herbicide, offering a sustainable alternative to conventional chemical pesticides. Its ability to inhibit key enzymes involved in plant pathogenesis makes it a valuable candidate for crop protection applications.

In conclusion, CAS No. 1094533-93-3 represents a novel chemical entity with diverse functional groups and promising biological activities. Its unique structure and versatile properties make it a subject of interest for researchers across multiple disciplines. As ongoing studies continue to unravel its full potential, this compound holds great promise for advancing both pharmaceutical and agricultural sciences.